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Compound of Interest

Compound Name: 5,6-Dimethoxy-1-indanone

Cat. No.: B192829

This guide provides an in-depth overview of the spectroscopic data for 5,6-Dimethoxy-1-
indanone (CAS No: 2107-69-9), a key intermediate in various synthetic applications.[1][2] The
following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data, along with the experimental protocols for these analytical techniques.
This document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Structure and Properties

e |[UPAC Name: 5,6-dimethoxy-2,3-dihydroinden-1-one[3]

Molecular Formula: C11H1203[2][3][4]

Molecular Weight: 192.21 g/mol [3][4]

Appearance: Solid[5]

Melting Point: 118-120 °CJ[5]

Spectroscopic Data

The structural elucidation of 5,6-Dimethoxy-1-indanone is corroborated by the following
spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound.[6]

Table 1: *H NMR Spectroscopic Data of 5,6-Dimethoxy-1-indanone|[7]

Chemical Shift ()

Multiplicity Integration Assignment

ppm

7.15 S 1H Ar-H

6.89 S 1H Ar-H

3.91 S 3H -OCHs

3.87 S 3H -OCHs

2.99 t 2H -CHz-

2.64 t 2H -CHz-

Table 2: 13C NMR Spectroscopic Data of 5,6-Dimethoxy-1-indanone[8]
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Chemical Shift (8) ppm Assignment
205.5 C=0
155.8 Ar-C
149.3 Ar-C
148.1 Ar-C
126.3 Ar-C
107.1 Ar-CH
104.5 Ar-CH
56.2 -OCHs
56.1 -OCHs
36.5 -CH2-
25.8 -CHa-

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.[9][10]

Table 3: IR Absorption Bands of 5,6-Dimethoxy-1-indanone[4][11]
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Wavenumber (cm~?) Intensity Assignment

2965 Medium C-H stretch (aliphatic)
1695 Strong C=0 stretch (ketone)
1605 Strong C=C stretch (aromatic)
1495 Strong C=C stretch (aromatic)
1265 Strong C-O stretch (ether)
1215 Strong C-O stretch (ether)
1115 Strong C-O stretch (ether)
865 Strong C-H bend (aromatic)

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.

[12][13]

Table 4: Mass Spectrometry Data for 5,6-Dimethoxy-1-indanone[3][14]

m/z Relative Intensity (%) Assignment

192 100 [M]* (Molecular lon)
177 80 [M-CHs]*

149 40 [M-CH3-COJ*

121 30 [M-CH3-CO-COJ*
107 25

77 20 [CeHs]*

Experimental Protocols

The following are general protocols for obtaining the spectroscopic data presented above.
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NMR Spectroscopy

Sample Preparation: For *H NMR, dissolve 5-25 mg of 5,6-Dimethoxy-1-indanone in
approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCIs).[6][15] For 13C NMR, a more
concentrated solution of 50-100 mg may be required.[16] Ensure the sample is fully
dissolved.

Filtration: Filter the solution through a pipette with a small plug of glass wool to remove any
particulate matter.[15]

Transfer: Transfer the filtered solution into a clean, dry 5 mm NMR tube.[6]

Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane
(TMS), for chemical shift referencing.[16][17]

Data Acquisition: Place the NMR tube in the spectrometer. The instrument is then locked
onto the deuterium signal of the solvent, shimmed to optimize the magnetic field
homogeneity, and the probe is tuned.[6] The desired NMR experiment (e.g., *H, 13C) is then
run.

Infrared (IR) Spectroscopy

Sample Preparation (Thin Solid Film): Dissolve a small amount (approx. 50 mg) of 5,6-
Dimethoxy-1-indanone in a few drops of a volatile solvent like methylene chloride or
acetone.[18]

Film Deposition: Place a drop of the solution onto a clean, dry salt plate (e.g., NaCl or KBr).
[10][18] Allow the solvent to evaporate, leaving a thin solid film of the compound on the plate.
[18]

Data Acquisition: Place the salt plate in the sample holder of the FT-IR spectrometer and
acquire the spectrum.[18] If the signal is too weak, add another drop of the solution and re-
run the spectrum. If the signal is too strong, dilute the original solution and prepare a new
film.[18]

Cleaning: After analysis, clean the salt plates with a dry solvent (e.g., acetone) and return
them to a desiccator.[18]
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Mass Spectrometry (Electron lonization - El)

Sample Introduction: Introduce a small amount of the solid 5,6-Dimethoxy-1-indanone
sample into the ion source of the mass spectrometer.[19] The sample is then vaporized by
heating in a vacuum.[20]

lonization: The gaseous molecules are bombarded with a high-energy electron beam
(typically 70 eV), causing the ejection of an electron and the formation of a molecular ion
(IM]7).[12][20][21]

Fragmentation: The high energy of the ionization process often causes the molecular ion to
fragment into smaller, characteristic ions.[20]

Analysis: The ions are accelerated and separated by a mass analyzer based on their mass-
to-charge (m/z) ratio.[19][20]

Detection: A detector measures the abundance of each ion, and the data is plotted as a
mass spectrum, showing the relative intensity of each ion.[12]

Workflow Visualization

The general workflow for the spectroscopic analysis of a chemical compound is illustrated

below.
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Caption: General workflow for spectroscopic analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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